Cas no 1526714-05-5 (tert-butyl(3-chloro-4-fluorophenyl)methylamine)

• Product Name: tert-butyl(3-chloro-4-fluorophenyl)methylamine
• CAS No: 1526714-05-5
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• CID: 5190616
• PubChem ID: 59028572
• Update Time: 2025-06-12

tert-butyl(3-chloro-4-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-N-(1,1-dimethylethyl)-4-fluoro-
• tert-butyl(3-chloro-4-fluorophenyl)methylamine

• Inchi： 1S/C11H15ClFN/c1-11(2,3)14-7-8-4-5-10(13)9(12)6-8/h4-6,14H,7H2,1-3H3
• InChI Key： HUISWEBZFBCSQN-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)C)=CC=C(F)C(Cl)=C1

Additional information on tert-butyl(3-chloro-4-fluorophenyl)methylamine

Latest Research Insights on 1526714-05-5 and tert-butyl(3-chloro-4-fluorophenyl)methylamine in Chemical Biology and Medicine

The compound 1526714-05-5 and its derivative tert-butyl(3-chloro-4-fluorophenyl)methylamine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique chemical properties of 1526714-05-5, which serves as a key intermediate in the synthesis of tert-butyl(3-chloro-4-fluorophenyl)methylamine. The latter compound has shown promising activity in preclinical models, particularly in the modulation of specific neurotransmitter systems. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the structural features of these molecules and optimize their synthetic pathways.

In pharmacological evaluations, tert-butyl(3-chloro-4-fluorophenyl)methylamine has demonstrated selective binding affinity for certain receptor subtypes in the central nervous system. This specificity makes it a valuable candidate for further development as a potential treatment for neurological disorders. Recent in vitro and in vivo studies have provided insights into its mechanism of action, pharmacokinetic properties, and safety profile, laying the groundwork for future clinical trials.

The therapeutic potential of these compounds extends beyond neurological applications. Emerging research suggests that structural analogs of 1526714-05-5 may exhibit antimicrobial and anticancer properties. Several research groups are currently investigating structure-activity relationships to enhance the biological efficacy while minimizing potential side effects. Computational modeling approaches have been particularly valuable in this optimization process.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable production methods for these compounds. Green chemistry principles have been applied to reduce environmental impact and improve overall yield. These process improvements are crucial for facilitating the transition from laboratory-scale synthesis to industrial production, should these compounds progress through the drug development pipeline.

Looking ahead, the research community anticipates that further investigation of 1526714-05-5 and tert-butyl(3-chloro-4-fluorophenyl)methylamine will yield important insights into their full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The coming years will likely see increased patent activity and publication output related to these promising compounds.